Cas no 1187830-60-9 (7-Chlorothieno[3,2-b]pyridine oxalate)

7-Chlorothieno[3,2-b]pyridine oxalate is a heterocyclic compound featuring a thienopyridine core with a chlorine substituent at the 7-position, paired with an oxalate counterion. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The oxalate salt form enhances solubility and stability, facilitating handling and formulation. Its rigid fused-ring system is advantageous for designing bioactive molecules, particularly in kinase inhibition and CNS-targeted drug development. The chlorine substituent further allows for selective functionalization, enabling precise structural modifications. This compound is well-suited for applications requiring high-purity building blocks in medicinal chemistry and material science.
7-Chlorothieno[3,2-b]pyridine oxalate structure
1187830-60-9 structure
Product Name:7-Chlorothieno[3,2-b]pyridine oxalate
CAS No:1187830-60-9
MF:C9H6ClNO4S
MW:259.666240215302
MDL:MFCD11846193
CID:859709
PubChem ID:56776993
Update Time:2025-06-11

7-Chlorothieno[3,2-b]pyridine oxalate Chemical and Physical Properties

Names and Identifiers

    • 7-Chlorothieno[3,2-b]pyridine oxalate
    • 7-Chlorothieno[3,2-b]pyridine ethanedioate
    • 7-Chlorothieno[3,2-b]pyridine oxalic acid
    • 1187830-60-9
    • DB-318304
    • 7-chlorothieno[3,2-b]pyridine; oxalic acid
    • 7-Chlorothieno[3,2-b]pyridineoxalate
    • SC1481
    • AKOS015919766
    • DTXSID20718473
    • 7-chlorothieno[3,2-b]pyridine;oxalic acid
    • J-519230
    • 7-Chloro-thieno[3,2-b]pyridine oxalic acid
    • W-204997
    • Oxalic acid--7-chlorothieno[3,2-b]pyridine (1/1)
    • MDL： MFCD11846193
    • Inchi： 1S/C7H4ClNS.C2H2O4/c8-5-1-3-9-6-2-4-10-7(5)6;3-1(4)2(5)6/h1-4H;(H,3,4)(H,5,6)
    • InChI Key： VBXPQNIUZALZDW-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC2C=CSC=21.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 258.97100
  • Monoisotopic Mass: 258.9706065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 115.73000
  • LogP: 2.10530

7-Chlorothieno[3,2-b]pyridine oxalate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chlorothieno[3,2-b]pyridine oxalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
070259-1g
7-Chlorothieno[3,2-b]pyridine oxalic acid, 95%
 1187830-60-9 95%
1g
 $908.00 2023-09-08
Matrix Scientific
070259-5g
7-Chlorothieno[3,2-b]pyridine oxalic acid, 95%
 1187830-60-9 95%
5g
 $3535.00 2023-09-08
Chemenu
CM128612-1g
7-chlorothieno[3,2-b]pyridine oxalate
 1187830-60-9 95%
1g
 $323 2023-11-23
Alichem
A029189391-5g
7-Chlorothieno[3,2-b]pyridineoxalate
 1187830-60-9 95%
5g
 $1320.00 2023-09-04
eNovation Chemicals LLC
K07718-1g
7-chlorothieno[3,2-b]pyridine oxalic acid
 1187830-60-9 >95%
1g
 $414 2024-05-23
eNovation Chemicals LLC
K07718-1g
7-chlorothieno[3,2-b]pyridine oxalic acid
 1187830-60-9 >95%
1g
 $414 2025-02-19
1PlusChem
1P008UIK-100mg
7-Chloro-thieno[3,2-b]pyridine oxalic acid
 1187830-60-9 98%
100mg
 $112.00 2023-12-26
1PlusChem
1P008UIK-250mg
7-Chloro-thieno[3,2-b]pyridine oxalic acid
 1187830-60-9 98%
250mg
 $173.00 2023-12-26
Aaron
AR008UQW-100mg
7-Chloro-thieno[3,2-b]pyridine oxalic acid
 1187830-60-9 98%
100mg
 $87.00 2025-02-13
Aaron
AR008UQW-250mg
7-Chloro-thieno[3,2-b]pyridine oxalic acid
 1187830-60-9 98%
250mg
 $145.00 2025-02-13

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